Cas no 1878-81-5 (4-Acetylphenoxyacetic acid)

4-Acetylphenoxyacetic acid is a synthetic organic compound featuring both acetyl and phenoxyacetic acid functional groups. Its structure lends utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring phenolic or carboxylic acid moieties. The compound’s acetyl group enhances reactivity for further derivatization, while the phenoxyacetic acid backbone offers compatibility with conjugation or esterification reactions. It is commonly employed in research settings for probing structure-activity relationships or as a precursor in heterocyclic chemistry. The product is typically characterized by high purity (>95%) and stability under standard storage conditions, ensuring consistent performance in synthetic applications.
4-Acetylphenoxyacetic acid structure
4-Acetylphenoxyacetic acid structure
Product name:4-Acetylphenoxyacetic acid
CAS No:1878-81-5
MF:C10H10O4
MW:194.184003353119
MDL:MFCD00014363
CID:83994
PubChem ID:74655

4-Acetylphenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-acetylphenoxyacetic acid
    • (4-Acetylphenoxy)acetic Acid
    • 2-(4-acetylphenoxy)acetic acid
    • (4-Acetylphenyloxy)acetic acid
    • (p-Acetylphenoxy)acetic acid
    • 2-(p-acetylphenoxy)acetic acid
    • 4-carboxymethoxy-acetophenone
    • Acetic acid,(4-acetylphenoxy)
    • Aceticacid, (4-acetylphenoxy)- (9CI)
    • Acetic acid, (p-acetylphenoxy)- (6CI,7CI,8CI)
    • NSC 9356
    • p-Acetylphenoxyacetic acid
    • AKOS BB-9444
    • 4-ACETYLPHENOXYACETIC ACID, 98+%
    • (4-Acetyl-phenoxy)-acetic acid
    • Acetic acid, (4-acetylphenoxy)-
    • KMXZEXUYXUMHEQ-UHFFFAOYSA-N
    • Acetic acid, 2-(4-acetylphenoxy)-
    • 4-acetylphenoxy acetic acid
    • (4-Acetylphenoxy)aceticAcid
    • NSC9356
    • 4-Acetylphenoxyacetic acid
    • MDL: MFCD00014363
    • Inchi: 1S/C10H10O4/c1-7(11)8-2-4-9(5-3-8)14-6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
    • InChI Key: KMXZEXUYXUMHEQ-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])C(=O)O[H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1[H]
    • BRN: 1956136

Computed Properties

  • Exact Mass: 194.05800
  • Monoisotopic Mass: 194.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Surface Charge: 0
  • Tautomer Count: 2
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Color/Form: Crystalline powder
  • Density: 1.243
  • Melting Point: 172.0 to 176.0 deg-C
  • Boiling Point: 380.5°Cat760mmHg
  • Flash Point: 380.5°Cat760mmHg
  • Solubility: methanol: soluble25mg/mL, clear, colorless to faintly yellow
  • PSA: 63.60000
  • LogP: 1.35260
  • Solubility: Insoluble

4-Acetylphenoxyacetic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

4-Acetylphenoxyacetic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Acetylphenoxyacetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-17268-0.5g
2-(4-acetylphenoxy)acetic acid
1878-81-5 90%
0.5g
$21.0 2023-09-20
eNovation Chemicals LLC
D747171-25g
Acetic acid, 2-(4-acetylphenoxy)-
1878-81-5 98.0%
25g
$155 2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1154402-100g
4-Acetylphenoxyacetic acid
1878-81-5 98%
100g
¥3898 2023-04-15
Key Organics Ltd
AS-61361-1MG
2-(4-acetylphenoxy)acetic acid
1878-81-5 >97%
1mg
£37.00 2025-02-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151279-25G
4-Acetylphenoxyacetic acid
1878-81-5 >98.0%(GC)(T)
25g
¥1020.90 2023-09-04
Chemenu
CM342635-5g
4-Acetylphenoxyacetic acid
1878-81-5 95%+
5g
$93 2022-06-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A2182-5g
4-Acetylphenoxyacetic acid
1878-81-5 98.0%(GC&T)
5g
¥370.0 2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A870709-5g
(4-Acetylphenoxy)acetic Acid
1878-81-5 98%
5g
288.00 2021-05-17
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00426-5g
4-Acetylphenoxyacetic acid, 98+%
1878-81-5 98+%
5g
¥908.00 2023-03-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A2182-25G
(4-Acetylphenoxy)acetic Acid
1878-81-5 >98.0%(GC)(T)
25g
¥1155.00 2023-09-08

4-Acetylphenoxyacetic acid Related Literature

Additional information on 4-Acetylphenoxyacetic acid

Recent Advances in the Study of 4-Acetylphenoxyacetic Acid (CAS: 1878-81-5)

4-Acetylphenoxyacetic acid (CAS: 1878-81-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its structural properties that make it a promising candidate for various therapeutic uses. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

One of the key areas of research involving 4-Acetylphenoxyacetic acid is its role as an intermediate in the synthesis of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 4-Acetylphenoxyacetic acid exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding opens new avenues for the design of COX-2 inhibitors with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 4-Acetylphenoxyacetic acid has also been investigated for its potential anticancer activity. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives of this compound showed promising cytotoxicity against a panel of cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, suggesting that 4-Acetylphenoxyacetic acid could serve as a scaffold for the development of new anticancer drugs.

Another significant advancement in the study of 4-Acetylphenoxyacetic acid is its application in the field of agrochemicals. Research published in Pest Management Science (2023) demonstrated that this compound and its derivatives exhibit herbicidal activity, making them potential candidates for the development of environmentally friendly herbicides. The study emphasized the compound's ability to disrupt plant growth pathways, offering a new strategy for weed control in agriculture.

Despite these promising findings, challenges remain in the optimization of 4-Acetylphenoxyacetic acid derivatives for clinical and agricultural use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further research. Nevertheless, the compound's versatility and potential for modification make it a valuable subject of ongoing investigation in chemical biology and pharmaceutical sciences.

In conclusion, 4-Acetylphenoxyacetic acid (CAS: 1878-81-5) continues to be a compound of great interest in multiple research domains. Its applications in anti-inflammatory and anticancer drug development, as well as in agrochemicals, highlight its broad utility. Future studies should focus on optimizing its derivatives for specific applications, ensuring safety and efficacy in their intended uses. The ongoing research on this compound underscores its potential to contribute significantly to advancements in medicine and agriculture.

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(CAS:1878-81-5)4-Acetylphenoxyacetic acid
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Purity:99%
Quantity:100g
Price ($):274.0